Cas no 68978-36-9 (Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-)
68978-36-9 structure
Product Name:Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-
CAS No:68978-36-9
MF:C11H14O2S
MW:210.292662143707
CID:392400
PubChem ID:12452500
Update Time:2025-04-19
Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-
- 1-but-3-en-2-ylsulfonyl-4-methylbenzene
- SCHEMBL11247407
- DTXSID00498862
- 1-(But-3-ene-2-sulfonyl)-4-methylbenzene
- 68978-36-9
-
- Inchi: 1S/C11H14O2S/c1-4-10(3)14(12,13)11-7-5-9(2)6-8-11/h4-8,10H,1H2,2-3H3
- InChI Key: MOUSGLZFXCCZCQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C(C=C)C)(=O)=O
Computed Properties
- Exact Mass: 210.07152
- Monoisotopic Mass: 210.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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